5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazole-2-thiol

• IUPAC Name: 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C10H8N2O3S/c16-10-12-11-9(15-10)6-1-2-7-8(5-6)14-4-3-13-7/h1-2,5H,3-4H2,(H,12,16)
• InChI Key: MSDYPZUCHJLKDK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NNC(=S)O3
• Molecular Formula: C10H8N2O3S
• Molecular Weight: 236.25 g/mol

Description

The compound “5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazole-2-thiol” is a complex organic molecule that contains several functional groups. It has a 1,3,4-oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. It also contains a 2,3-dihydro-1,4-benzodioxin-6-yl group, which is a type of benzodioxin, a class of organic compounds that are commonly used in the synthesis of pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy are typically used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The 1,3,4-oxadiazole ring is known to participate in various chemical reactions, highlighting its versatile chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be crucial for its practical application. These properties can be predicted using computational methods or determined experimentally.

Scientific Research Applications

Antibacterial Agents

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Enzyme Inhibitors

. .

Antifungal Agents

. Therefore, it is possible that these compounds could also be used as antifungal agents.

Anti-inflammatory Agents

. This suggests a potential application of these compounds in the treatment of inflammatory conditions.

Anti-protozoal Agents

. This suggests that these compounds could potentially be used in the treatment of protozoal infections.

Treatment of Alzheimer’s Disease

. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, improving its efficacy, or investigating its mechanism of action.